Cas no 25251-42-7 (3-Sulfophenylgamma acid)
3-Sulfophenylgamma acid structure
Product Name:3-Sulfophenylgamma acid
CAS No:25251-42-7
MF:C16H13NO7S2
MW:395.406922101974
CID:52684
PubChem ID:91355
Update Time:2025-04-18
3-Sulfophenylgamma acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Sulfophenylgamma acid
- N-3-Sulfophenyl-γ-Acid
- 4-hydroxy-6-(3-sulfoanilino)naphthalene-2-sulfonic acid
- N-(M-SULFO PHENYL) GAMMA ACID
- EINECS 246-758-8
- 1-Naphthol-3-sulfonicacid, 7-m-sulfoanilino- (6CI)
- 1-Hydroxy-7-(m-sulfoanilino)naphthalene-3-sulfonicacid
- 2-N-Phenylamino-8-hydroxynaphthalene-6,3'-disulfonic acid
- 4-Hydroxy-6-(3-sulfophenylamino)-2-naphthalenesulfonic acid
- 3-indol-1-ylbutanoic acid
- FT-0616389
- DTXSID60179908
- 2-Naphthalenesulfonicacid, 4-hydroxy-6-[(3-sulfophenyl)amino]-
- N-(3'-Sulfophenyl)alpha-Acid
- 4-Hydroxy-6-[(3-sulfophenyl)amino]-2-naphthalenesulfonic acid
- A817743
- 4-Hydroxy-6-((3-sulfophenyl)amino)naphthalene-2-sulfonic acid
- NS00027845
- 4-hydroxy-6-(3-sulfophenylamino)naphthalene-2-sulfonic acid
- 25251-42-7
- 4-Hydroxy-6-(3-sulphoanilino)naphthalene-2-sulphonic acid
- W-107251
- SCHEMBL8015044
- 4-hydroxy-6-[(3-sulfophenyl)amino]naphthalene-2-sulfonic acid
-
- Inchi: 1S/C16H13NO7S2/c18-16-9-14(26(22,23)24)6-10-4-5-12(8-15(10)16)17-11-2-1-3-13(7-11)25(19,20)21/h1-9,17-18H,(H,19,20,21)(H,22,23,24)
- InChI Key: LSDXXYNYKPLONE-UHFFFAOYSA-N
- SMILES: S(C1C=C(C2=CC(=CC=C2C=1)NC1C=CC=C(C=1)S(=O)(=O)O)O)(=O)(=O)O
Computed Properties
- Exact Mass: 203.09500
- Monoisotopic Mass: 395.013343
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 697
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 158
Experimental Properties
- Density: 1.692
- Boiling Point: °Cat760mmHg
- Flash Point: °Cat760mmHg
- Refractive Index: 1.747
- PSA: 42.23000
- LogP: 2.67700
3-Sulfophenylgamma acid Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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